dimethyl 1-[2-(4-chlorophenyl)ethyl]-4-(3-nitrophenyl)-1,4-dihydro-3,5-pyridinedicarboxylate

• IUPAC Name: dimethyl 1-[2-(4-chlorophenyl)ethyl]-4-(3-nitrophenyl)-4H-pyridine-3,5-dicarboxylate
• InChI: InChI=1S/C23H21ClN2O6/c1-31-22(27)19-13-25(11-10-15-6-8-17(24)9-7-15)14-20(23(28)32-2)21(19)16-4-3-5-18(12-16)26(29)30/h3-9,12-14,21H,10-11H2,1-2H3
• InChI Key: LJFMKOVCSWARHO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN(C=C(C1C2=CC(=CC=C2)[N+](=O)[O-])C(=O)OC)CCC3=CC=C(C=C3)Cl
• Molecular Formula: C23H21ClN2O6
• Molecular Weight: 456.9 g/mol

Description

The compound is a derivative of pyridine, which is a basic heterocyclic organic compound. Pyridine derivatives are known to exhibit a wide range of biological activities and are found in many drugs and natural products.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyridine derivatives are generally synthesized through various methods such as cyclization, condensation, and substitution reactions.

Molecular Structure Analysis

The compound contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. It also has various functional groups attached to it, including a nitrophenyl group, a chlorophenyl group, and two carboxylate groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present in its structure. For instance, the nitro group is electron-withdrawing, which could make the compound more reactive towards nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For instance, the presence of polar functional groups like carboxylate and nitro groups could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many pyridine derivatives are known to interact with various enzymes and receptors in the body.

Future Directions

Future research could focus on exploring the biological activities of this compound and its potential applications in medicine. Given the wide range of activities exhibited by pyridine derivatives, this compound could be a promising candidate for drug development.